2-amino-5-carbamimidamidopentanoic acid hydrochloride
Overview
Description
“2-amino-5-carbamimidamidopentanoic acid hydrochloride” is also known as "(+)-L-arginine hydrochloride" . It is a mono-constituent substance of organic origin . The IUPAC name is “(2S)-2-amino-5-carbamimidamidopentanoic acid hydrochloride” and it has the molecular formula C6H14N4O2.ClH .
Molecular Structure Analysis
The molecular weight of “2-amino-5-carbamimidamidopentanoic acid hydrochloride” is 272.2 . The InChI code is1S/C6H14N4O2.H3O4P/c7-4(5(11)12)2-1-3-10-6(8)9;1-5(2,3)4/h4H,1-3,7H2,(H,11,12)(H4,8,9,10);(H3,1,2,3,4) .
Mechanism of Action
Safety and Hazards
The safety information for “2-amino-5-carbamimidamidopentanoic acid hydrochloride” includes several hazard statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, and wearing protective gloves/clothing/eye protection/face protection .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-5-carbamimidamidopentanoic acid hydrochloride involves the reaction of L-arginine with cyanamide followed by hydrolysis and acidification to yield the final product.", "Starting Materials": [ "L-arginine", "Cyanamide", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: Dissolve L-arginine in water", "Step 2: Add cyanamide to the solution and stir for several hours at room temperature", "Step 3: Hydrolyze the resulting intermediate by adding hydrochloric acid and heating the mixture to 80-90°C for several hours", "Step 4: Acidify the solution with hydrochloric acid to yield the final product, 2-amino-5-carbamimidamidopentanoic acid hydrochloride" ] } | |
CAS RN |
220144-84-3 |
Product Name |
2-amino-5-carbamimidamidopentanoic acid hydrochloride |
Molecular Formula |
C6H15ClN4O2 |
Molecular Weight |
210.7 |
Purity |
95 |
Origin of Product |
United States |
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